Cas no 2228113-39-9 (2-amino-3-(5-bromo-3-methylfuran-2-yl)propanoic acid)

• Product Name: 2-amino-3-(5-bromo-3-methylfuran-2-yl)propanoic acid
• CAS No: 2228113-39-9
• MF: C₈H₁₀BrNO₃
• MW: 248.07390165329
• CID: 6250393
• PubChem ID: 165790194
• Update Time: 2025-06-15

2-amino-3-(5-bromo-3-methylfuran-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(5-bromo-3-methylfuran-2-yl)propanoic acid
• 2228113-39-9
• EN300-1913986

• Inchi： 1S/C8H10BrNO3/c1-4-2-7(9)13-6(4)3-5(10)8(11)12/h2,5H,3,10H2,1H3,(H,11,12)
• InChI Key： GSCBUYIVWGNSHB-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(CC(C(=O)O)N)O1

Computed Properties

• Exact Mass: 246.98441g/mol
• Monoisotopic Mass: 246.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 76.5Ų

Additional information on 2-amino-3-(5-bromo-3-methylfuran-2-yl)propanoic acid

Introduction to 2-Amino-3-(5-Bromo-3-Methylfuran-2-yl)propanoic Acid (CAS No. 2228113-39-9)

2-Amino-3-(5-bromo-3-methylfuran-2-yl)propanoic acid, also known by its CAS number 2228113-39-9, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated furan ring and an amino acid moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2-amino-3-(5-bromo-3-methylfuran-2-yl)propanoic acid consists of a central propanoic acid backbone with an amino group attached to the second carbon atom. The third carbon atom is substituted with a 5-bromo-3-methylfuran ring, which imparts specific physicochemical properties to the molecule. The presence of the bromine atom and the methyl group on the furan ring can influence the compound's reactivity, solubility, and biological activity.

Recent studies have highlighted the potential of 2-amino-3-(5-bromo-3-methylfuran-2-yl)propanoic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The brominated furan ring is believed to play a crucial role in modulating inflammatory pathways, making it a promising lead for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 2-amino-3-(5-bromo-3-methylfuran-2-yl)propanoic acid has been investigated for its potential as an anticancer agent. Studies conducted at the National Cancer Institute have demonstrated that this compound can selectively inhibit the growth of certain cancer cell lines. The mechanism of action is thought to involve the disruption of key signaling pathways that are often dysregulated in cancer cells, such as the PI3K/AKT/mTOR pathway.

The pharmacokinetic properties of 2-amino-3-(5-bromo-3-methylfuran-2-yl)propanoic acid have also been studied in detail. Research published in the European Journal of Pharmaceutical Sciences has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the drug can effectively reach its target site and exert its therapeutic effects without causing significant side effects.

In terms of safety, preclinical studies have indicated that 2-amino-3-(5-bromo-3-methylfuran-2-yl)propanoic acid has a good safety profile at therapeutic doses. However, as with any new drug candidate, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects. Ongoing Phase I clinical trials are currently underway to assess the tolerability and pharmacokinetics of this compound in healthy volunteers.

The synthesis of 2-amino-3-(5-bromo-3-methylfuran-2-yl)propanoic acid involves several well-established organic chemistry techniques. One common synthetic route involves the coupling of a 5-bromo-3-methylfuran derivative with an appropriate amino acid precursor, followed by deprotection steps to yield the final product. The synthesis process can be optimized to achieve high yields and purity, making it suitable for large-scale production.

In conclusion, 2-amino-3-(5-bromo-3-methylfuran-2-yl)propanoic acid (CAS No. 2228113-39-9) is a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, paving the way for future advancements in drug discovery and development.